2,5-diethoxy-4-methyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide

• IUPAC Name: 2,5-diethoxy-4-methyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide
• InChI: InChI=1S/C20H34N2O4S/c1-8-25-16-11-18(17(26-9-2)10-14(16)3)27(23,24)21-15-12-19(4,5)22-20(6,7)13-15/h10-11,15,21-22H,8-9,12-13H2,1-7H3
• InChI Key: JYINWGWHVBSDMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1C)OCC)S(=O)(=O)NC2CC(NC(C2)(C)C)(C)C
• Molecular Formula: C20H34N2O4S
• Molecular Weight: 398.6 g/mol

Description

2,5-diethoxy-4-methyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide, also known as TMB-4, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and material science.

Scientific Research Applications

Gastroprotective Properties of Related Compounds

Compounds with complex chemical structures, similar to the one mentioned, are often explored for their potential therapeutic applications. For instance, ebrotidine, a compound with distinct but somewhat related functionalities, demonstrates gastroprotective properties. It is not dependent on endogenous prostaglandin generation but enhances mucosal responses, improving the protective qualities of mucus gel. Such compounds could be of interest in the treatment of ulcer disease due to their unique ability to promote mucosal repair and maintain mucosal integrity (Slomiany, Piotrowski, & Slomiany, 1997).

DNA Minor Groove Binders

The exploration of DNA minor groove binders, like Hoechst 33258 and its analogues, reveals the importance of specific chemical groups for binding specificity and biological activity. These compounds are used extensively in biological research for DNA staining and analysis. Their applications demonstrate the potential for structurally complex molecules to serve as tools in cell biology, highlighting avenues for research into DNA interactions and cellular functions (Issar & Kakkar, 2013).

Environmental Persistence and Effects

Research into the environmental fate, behavior, and effects of chemical compounds, especially those used in pharmaceuticals and personal care products, is critical. Studies on parabens, for instance, shed light on the ubiquity of certain chemicals in water sources and their biodegradability. This area of research is vital for understanding the ecological impact of synthetic compounds and developing strategies for mitigating environmental contamination (Haman, Dauchy, Rosin, & Munoz, 2015).